PHOSPHOCREATINE DI-TRIS SALT
PHOSPHOCREATINE DI-TRIS SALT
Brand Name:
Vulcanchem
CAS No.:
108321-17-1
VCID:
VC0027826
InChI:
InChI=1S/C4H10N3O5P.2C4H11NO3/c1-7(2-3(8)9)4(5)6-13(10,11)12;2*5-4(1-6,2-7)3-8/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12);2*6-8H,1-3,5H2
SMILES:
CN(CC(=O)O)C(=NP(=O)(O)O)N.C(C(CO)(CO)N)O.C(C(CO)(CO)N)O
Molecular Formula:
C12H32N5O11P
Molecular Weight:
453.38 g/mol
PHOSPHOCREATINE DI-TRIS SALT
CAS No.: 108321-17-1
Main Products
VCID: VC0027826
Molecular Formula: C12H32N5O11P
Molecular Weight: 453.38 g/mol
| CAS No. | 108321-17-1 |
|---|---|
| Product Name | PHOSPHOCREATINE DI-TRIS SALT |
| Molecular Formula | C12H32N5O11P |
| Molecular Weight | 453.38 g/mol |
| IUPAC Name | 2-amino-2-(hydroxymethyl)propane-1,3-diol;2-[methyl-[(E)-N'-phosphonocarbamimidoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C4H10N3O5P.2C4H11NO3/c1-7(2-3(8)9)4(5)6-13(10,11)12;2*5-4(1-6,2-7)3-8/h2H2,1H3,(H,8,9)(H4,5,6,10,11,12);2*6-8H,1-3,5H2 |
| Standard InChIKey | UPPBKCOGWJTQMJ-UHFFFAOYSA-N |
| Isomeric SMILES | CN(CC(=O)O)/C(=N/P(=O)(O)O)/N.C(C(CO)(CO)N)O.C(C(CO)(CO)N)O |
| SMILES | CN(CC(=O)O)C(=NP(=O)(O)O)N.C(C(CO)(CO)N)O.C(C(CO)(CO)N)O |
| Canonical SMILES | CN(CC(=O)O)C(=NP(=O)(O)O)N.C(C(CO)(CO)N)O.C(C(CO)(CO)N)O |
| PubChem Compound | 9601327 |
| Last Modified | Nov 11 2021 |
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